Cas no 141515-08-4 (1,1'-(1,2-Phenylene)bis(azepane))
141515-08-4 structure
Product Name:1,1'-(1,2-Phenylene)bis(azepane)
CAS No:141515-08-4
MF:C18H28N2
MW:272.428324699402
CID:2774190
PubChem ID:71343790
Update Time:2025-04-21
1,1'-(1,2-Phenylene)bis(azepane) Chemical and Physical Properties
Names and Identifiers
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- DTXSID80770335
- 1,1'-(1,2-Phenylene)bis(azepane)
- 141515-08-4
-
- Inchi: 1S/C18H28N2/c1-2-8-14-19(13-7-1)17-11-5-6-12-18(17)20-15-9-3-4-10-16-20/h5-6,11-12H,1-4,7-10,13-16H2
- InChI Key: KOAIZHYMWOBGHF-UHFFFAOYSA-N
- SMILES: N1(C2=CC=CC=C2N2CCCCCC2)CCCCCC1
Computed Properties
- Exact Mass: 272.225248902Da
- Monoisotopic Mass: 272.225248902Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 6.5Ų
1,1'-(1,2-Phenylene)bis(azepane) Related Literature
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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